Cas no 851472-86-1 (2-(azocan-1-yl)-N-(1-cyanocyclopentyl)acetamide)

• Product Name: 2-(azocan-1-yl)-N-(1-cyanocyclopentyl)acetamide
• CAS No: 851472-86-1
• MF: C₁₅H₂₅N₃O
• MW: 263.37850356102
• CID: 5604882
• PubChem ID: 2472458
• Update Time: 2025-05-20

2-(azocan-1-yl)-N-(1-cyanocyclopentyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z46225064
• 2-(azocan-1-yl)-N-(1-cyanocyclopentyl)acetamide
• 851472-86-1
• AKOS034385948
• EN300-26683338
• starbld0008779
• SR-01000063789-1
• SR-01000063789

• Inchi： 1S/C15H25N3O/c16-13-15(8-4-5-9-15)17-14(19)12-18-10-6-2-1-3-7-11-18/h1-12H2,(H,17,19)
• InChI Key： OLXLECHOSJPKAP-UHFFFAOYSA-N
• SMILES： O=C(CN1CCCCCCC1)NC1(C#N)CCCC1

Computed Properties

• Exact Mass: 263.199762429g/mol
• Monoisotopic Mass: 263.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56.1Ų

Additional information on 2-(azocan-1-yl)-N-(1-cyanocyclopentyl)acetamide

2-(Azocan-1-yl)-N-(1-cyanocyclopentyl)acetamide: A Comprehensive Overview

2-(Azocan-1-yl)-N-(1-cyanocyclopentyl)acetamide is a complex organic compound with the CAS number 851472-86-1. This compound has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. The molecule consists of an azocane ring, a cyanocyclopentyl group, and an acetamide functional group, which collectively contribute to its distinctive chemical behavior.

The azocane ring, a six-membered ring containing two nitrogen atoms, is a key structural feature of this compound. This moiety is known for its ability to participate in various chemical reactions, including hydrogen bonding and π-interactions. The cyanocyclopentyl group, on the other hand, introduces rigidity and electronic effects that influence the compound's reactivity and stability. The acetamide group further enhances the compound's solubility and bioavailability, making it a promising candidate for pharmaceutical applications.

Recent studies have highlighted the potential of 2-(Azocan-1-yl)-N-(1-cyanocyclopentyl)acetamide in drug discovery. Researchers have explored its role as a modulator of key biological pathways, such as the MAPK/ERK signaling cascade, which is implicated in various diseases, including cancer. The compound's ability to inhibit specific enzymes or receptors has been extensively investigated, with promising results in preclinical models.

In addition to its biological applications, this compound has also been studied for its potential in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors or stimuli-responsive polymers. Recent advancements in computational chemistry have enabled researchers to predict and optimize the compound's electronic structure for these applications.

The synthesis of 2-(Azocan-1-yl)-N-(1-cyanocyclopentyl)acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency and selectivity of the synthesis pathway, making it more feasible for large-scale production.

Despite its potential, further research is needed to fully understand the compound's properties and optimize its applications. Ongoing studies are focusing on improving its stability under physiological conditions and enhancing its bioavailability for therapeutic use.

In conclusion, 2-(Azocan-1-yl)-N-(1-cyanocyclopentyl)acetamide represents a valuable addition to the arsenal of compounds being explored for diverse applications. Its unique structure and promising biological activity position it as a key player in future advancements in drug discovery and materials science.